Cas no 1103515-51-0 (1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103515-51-0
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 5471046
• PubChem ID: 16831401
• Update Time: 2025-05-19

1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-(N,N-dimethylsulfamoyl)benzoyl)-N-ethylindoline-2-carboxamide
• F2862-0409
• VU0502710-1
• 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydroindole-2-carboxamide
• 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide
• AKOS024472506
• 1103515-51-0

• Inchi： 1S/C20H23N3O4S/c1-4-21-19(24)18-13-15-7-5-6-8-17(15)23(18)20(25)14-9-11-16(12-10-14)28(26,27)22(2)3/h5-12,18H,4,13H2,1-3H3,(H,21,24)
• InChI Key： VTZRZXJARMNSPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1C2C=CC=CC=2CC1C(NCC)=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.2Ų

Additional information on 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide

Introduction to 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103515-51-0)

1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1103515-51-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The molecular structure of this compound incorporates several key functional groups, including a benzoyl moiety linked to a dimethylsulfamoyl group and an indole core, which contribute to its unique chemical and biological properties.

The benzoyl group in the molecular structure of 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide plays a crucial role in determining its reactivity and interaction with biological targets. This group is known to participate in various chemical reactions, including condensation and hydrolysis, which can be exploited for the synthesis of more complex molecules. Additionally, the presence of the dimethylsulfamoyl group enhances the compound's solubility in polar solvents and influences its pharmacokinetic behavior. These characteristics make it an attractive candidate for further exploration in drug design and discovery.

The indole core of 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide is another critical feature that contributes to its biological relevance. Indole derivatives are well-documented for their diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the potential of indole-based compounds in modulating various cellular pathways, making them valuable tools in therapeutic research. The specific arrangement of atoms within the indole ring system of this compound may influence its binding affinity to biological targets, thereby affecting its overall efficacy.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The compound 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide represents an innovative approach to designing molecules with enhanced biological activity. Researchers have been exploring its potential as a lead compound for the development of new therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. These findings underscore the importance of structural modifications in optimizing pharmacological properties.

The synthesis of 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the preparation of key intermediates such as 4-(dimethylsulfamoyl)benzoic acid and N-ethylindole carboxylic acid. These intermediates are then coupled using appropriate coupling reagents under controlled conditions to form the final product. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been reported to improve the efficiency and selectivity of these transformations.

The pharmacological profile of 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide has been extensively studied in vitro and in vivo. Preliminary experiments have demonstrated its potential as an inhibitor of certain kinases and other enzymes involved in cell signaling pathways. Additionally, the compound has shown promise in preclinical models for treating conditions such as inflammation and cancer. These findings are particularly exciting given the increasing demand for targeted therapies that can modulate specific disease pathways without causing significant side effects.

One of the most compelling aspects of 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide is its versatility as a starting point for further chemical modifications. By introducing additional functional groups or altering the substitution pattern on the indole ring system, researchers can generate libraries of derivatives with tailored biological activities. This approach aligns with the growing trend toward structure-based drug design, where computational modeling is used to predict how changes in molecular structure will affect binding affinity and efficacy.

The development of novel pharmaceutical agents often requires collaboration between chemists, biologists, and clinicians to ensure that promising compounds translate into effective therapies. The case of 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide exemplifies this interdisciplinary approach. By combining synthetic expertise with biological evaluation, researchers can accelerate the discovery process and bring new treatments to patients more quickly than traditional methods alone would allow.

In conclusion, 1-[4-(dimethylsulfamoyl)benzoyl]-N-ethyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103515-51-0) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound for drug development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases through targeted therapy.